Cas no 168544-95-4 (tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• CAS No: 168544-95-4
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD30803077
• CID: 4611043
• PubChem ID: 69073194
• Update Time: 2025-06-10

tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• tert-Butyl N-[4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• Tert-butyl (4-(trifluoromethyl)pyrrolidin-3-yl)carbamate
• E77484
• tert-butylN-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• 168544-95-4
• AS-54343
• CS-0047934
• tert-butyl N-[(3R,4S)-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• Carbamic acid, [(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-,1,1-dimethylethyl ester, rel-
• SCHEMBL4510622
• (3R,4S)-3-(Boc-amino)-4-(trifluoromethyl)pyrrolidine
• MFCD30803077
• P17776
• t-Butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• AKOS037644756
• tert-butyl ((3R,4S)-4-(trifluoromethyl)pyrrolidin-3-yl)carbamate
• 1932145-07-7
• TQP0954

• MDL： MFCD30803077
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-7-5-14-4-6(7)10(11,12)13/h6-7,14H,4-5H2,1-3H3,(H,15,16)
• InChI Key： TTZLWOFPFKRYBC-UHFFFAOYSA-N
• SMILES： FC(C1CNCC1NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 254.12421228 g/mol
• Monoisotopic Mass: 254.12421228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4
• Molecular Weight: 254.25

Additional information on tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate (CAS No. 168544-95-4)

tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate (CAS No. 168544-95-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected pyrrolidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structural features, including the trifluoromethyl group and tert-butyl carbamate moiety, make it a valuable building block for drug discovery and agrochemical applications.

The growing interest in fluorinated compounds and their role in modern medicinal chemistry has positioned tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate as a subject of extensive research. Fluorination is a key strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers frequently search for "trifluoromethyl pyrrolidine synthesis" or "carbamate-protected amines in drug design," reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, CAS No. 168544-95-4 is often employed in the preparation of chiral auxiliaries and peptidomimetics. Its trans-configuration ensures stereochemical precision, a critical factor in asymmetric synthesis. The compound's compatibility with various coupling reactions, such as Buchwald-Hartwig amination or Mitsunobu reactions, further expands its utility in complex molecular architectures. Recent publications highlight its use in the synthesis of kinase inhibitors and GPCR modulators, addressing trending topics like "targeted cancer therapies" and "neurodegenerative disease drug development."

In the context of green chemistry, the compound's synthetic routes have been optimized to minimize environmental impact. Innovations such as catalytic trifluoromethylation and flow chemistry techniques are frequently discussed in relation to its production. These advancements align with the pharmaceutical industry's focus on "sustainable synthesis" and "atom economy," which are highly searched terms among chemists and environmental scientists.

Analytical characterization of tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. The compound's stability under various pH conditions and thermal profiles are frequently investigated, as evidenced by queries like "carbamate stability in aqueous media." Such studies are crucial for formulating prodrug strategies and delivery systems in pharmaceutical applications.

The commercial availability of CAS No. 168544-95-4 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Procurement discussions often center around "high-purity pyrrolidine derivatives" and "scalable synthetic routes," underscoring the balance between quality and cost-effectiveness. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in research settings.

Future directions for this compound include exploration in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields in drug discovery. The integration of machine learning in retrosynthetic planning may further optimize its applications, addressing popular searches like "AI-assisted organic synthesis." As the demand for fluorine-containing pharmaceuticals continues to rise, tert-butyl N-[trans-4-(trifluoromethyl)pyrrolidin-3-yl]carbamate remains a cornerstone in innovative chemical research.